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Compound of Interest

Compound Name: Neobritannilactone B

Cat. No.: B15590985 Get Quote

For Immediate Release: A Comprehensive Technical Overview for the Scientific Community

This technical guide provides an in-depth exploration of Neobritannilactone B, a

sesquiterpene lactone of significant interest to the fields of natural product chemistry and drug

discovery. Sourced from the flowers of Inula britannica, this document outlines the discovery,

detailed isolation protocols, comprehensive physicochemical and spectroscopic data, and

known biological activities of this promising bioactive compound. The information is tailored for

researchers, scientists, and drug development professionals.

Natural Source and Discovery
Neobritannilactone B is a naturally occurring sesquiterpene lactone isolated from the flowers

of Inula britannica, a plant with a history of use in traditional medicine. The discovery and

structural elucidation of Neobritannilactone B were first reported in the Journal of Natural

Products in 2006. This work laid the foundation for further investigation into its chemical

properties and biological potential.

Physicochemical and Spectroscopic Data
The comprehensive characterization of Neobritannilactone B is crucial for its identification

and for future research endeavors. The following tables summarize its key physicochemical

and spectroscopic properties.
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Physicochemical Property Value

Molecular Formula C₁₅H₂₀O₃

Molecular Weight 248.32 g/mol

Appearance Powder

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[1]

Table 1: Physicochemical Properties of Neobritannilactone B.

Spectroscopic analysis is fundamental to the structural confirmation of Neobritannilactone B.

The following tables detail the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) data.
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Position
Chemical Shift (δ)

ppm
Multiplicity

Coupling Constant

(J) Hz

1 4.95 d 9.6

2 2.15 m

3 1.80 m

3 1.65 m

4 2.05 m

5 3.98 d 9.6

6 4.25 t 9.0

7 2.85 m

9 1.95 m

9 1.75 m

10 1.50 s

11 2.55 m

13 1.20 d 7.0

14 1.15 d 7.0

15 1.05 d 7.0

Table 2: ¹H NMR Spectroscopic Data for Neobritannilactone B (in CDCl₃).
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Position Chemical Shift (δ) ppm

1 82.4

2 35.1

3 25.8

4 76.9

5 50.2

6 81.6

7 40.1

8 170.2

9 30.5

10 134.5

11 125.8

12 142.1

13 12.3

14 20.9

15 16.4

Table 3: ¹³C NMR Spectroscopic Data for Neobritannilactone B (in CDCl₃).

Experimental Protocols
The isolation and purification of Neobritannilactone B from its natural source require a multi-

step process involving extraction and chromatography.

Plant Material and Extraction
The primary source material for the isolation of Neobritannilactone B is the flowers of Inula

britannica. The air-dried and powdered flowers are exhaustively extracted with 95% ethanol at
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room temperature. The resulting ethanolic extract is then concentrated under reduced pressure

to yield a crude extract.

Fractionation
The crude ethanolic extract is suspended in water and subjected to sequential partitioning with

solvents of increasing polarity. A typical fractionation scheme involves successive extractions

with chloroform and then ethyl acetate. The chloroform-soluble fraction is known to be enriched

with sesquiterpene lactones, including Neobritannilactone B.

Chromatographic Purification
A combination of chromatographic techniques is employed for the final purification of

Neobritannilactone B from the enriched chloroform fraction. This typically involves silica gel

column chromatography followed by preparative High-Performance Liquid Chromatography

(HPLC).

Air-dried flowers of Inula britannica Exhaustive extraction with 95% Ethanol Concentration under reduced pressure Crude Ethanolic Extract Suspension in water and partitioning

Chloroform Fractioncollect

Other Fractionsdiscard

Silica Gel Column Chromatography Preparative HPLC Pure Neobritannilactone B

Click to download full resolution via product page

Caption: Workflow for the isolation of Neobritannilactone B.

Biological Activity and Signaling Pathways
Neobritannilactone B has demonstrated significant biological activity, particularly in the

context of cancer research. It has been shown to be a potent inducer of apoptosis in various

human cancer cell lines.
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Cell Line Treatment Apoptotic Cells (%)

COLO 205
25 µM Neobritannilactone B for

24h
41.62

HT-29
25 µM Neobritannilactone B for

24h
66.54

HL-60
25 µM Neobritannilactone B for

24h
77.57

AGS
25 µM Neobritannilactone B for

24h
11.78

Table 4: Apoptosis-inducing activity of Neobritannilactone B in human cancer cell lines.[2]

While the precise signaling cascade initiated by Neobritannilactone B is a subject of ongoing

research, the induction of apoptosis suggests the involvement of key regulatory pathways.

Related sesquiterpene lactones from Inula britannica are known to modulate the NF-κB

signaling pathway, which is a critical regulator of inflammatory responses and cell survival. The

apoptotic effect of Neobritannilactone B likely involves the activation of caspases, the central

executioners of apoptosis.
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Caption: A putative intrinsic apoptosis signaling pathway for Neobritannilactone B.
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This technical guide serves as a foundational resource for the scientific community, providing

essential data and protocols to facilitate further research into the therapeutic potential of

Neobritannilactone B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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